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Compound of Interest

Compound Name: 2,2,2-Trichloroethyl carbamate

Cat. No.: B086459

An In-depth Technical Guide to the Safety and Handling of 2,2,2-Trichloroethyl Carbamate
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals
and is not a substitute for a formal Safety Data Sheet (SDS). 2,2,2-Trichloroethyl carbamate
is a chemical for research use only and is not intended for human or veterinary use.[1] Users
should always consult the most up-to-date SDS from their supplier and adhere to all
institutional and regulatory safety protocols.

Introduction

2,2,2-Trichloroethyl carbamate is an organic compound utilized in synthetic chemistry. It is a
derivative of carbamic acid and is related to the widely used 2,2,2-trichloroethoxycarbonyl
(Troc) protecting group, which is a carbamate protecting group for amines.[1] The Troc group is
valued for its stability in a range of conditions and its selective removal under reductive
conditions.[1] Given its chemical nature and the general toxicity of carbamates, a thorough
understanding of its safety and handling precautions is imperative for all personnel who may
come into contact with it.

Chemical and Physical Properties

Limited specific experimental data for 2,2,2-trichloroethyl carbamate is publicly available. The
following table summarizes key identification information.
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Property Value

Chemical Name 2,2,2-Trichloroethyl carbamate

CAS Number 107-69-7

Molecular Formula CsH4CIsNO:2

Molecular Weight 192.42 g/mol

SMILES C(C(Cl)(CI)CI)OC(=O)N

InChl Key QPLJYAKLSCXZSF-UHFFFAOYSA-N

Toxicological Data

Comprehensive toxicological data for 2,2,2-trichloroethyl carbamate is not widely published.
However, some acute toxicity data has been reported. Carbamates as a class are known to be
inhibitors of acetylcholinesterase, an enzyme critical for nerve function.[2] Exposure can lead to
an accumulation of acetylcholine, resulting in overstimulation of the nervous system.[2]

Table 3.1: Acute Toxicity Data

Route of . ] )
Test Type Species Dosel/Duration  Toxic Effects
Exposure
Details of toxic
LDLo (Lowest effects not
published lethal Oral Mouse 750 mg/kg reported other
dose) than lethal dose
value.
Details of toxic
LD50 (Lethal effects not
dose, 50 percent Intraperitoneal Mouse 750 mg/kg reported other
kill) than lethal dose

value.

Table 3.2: GHS Hazard and Precautionary Statements|[3]
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Code Statement
H302 Harmful if swallowed.
H315 Causes skin irritation.
H319 Causes serious eye irritation.
H335 May cause respiratory irritation.
Avoid breathing
P261 _
dust/fume/gas/mist/vapors/spray.
280 Wear protective gloves/protective clothing/eye
protection/face protection.
IF ON SKIN: Wash with plenty of soap and
P302+P352
water.
IF INHALED: Remove person to fresh air and
P304+P340 )
keep comfortable for breathing.
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.
Dispose of contents/container in accordance
P501 with local/regional/national/international

regulations.

Experimental Protocols and Handling Precautions

Due to the limited specific data, handling of 2,2,2-trichloroethyl carbamate should be

conducted with the assumption that it is a hazardous substance. The following protocols are

based on general best practices for handling chemical reagents of this nature.

Engineering Controls

» Ventilation: All work with 2,2,2-trichloroethyl carbamate should be performed in a well-

ventilated area, preferably within a certified chemical fume hood.[4]
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o Safety Equipment: Eyewash stations and safety showers must be readily accessible in the
immediate work area.[5]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles or a face shield.[6]
o Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves. Inspect gloves for any signs of
degradation or puncture before use.[6]

o Clothing: A lab coat or chemical-resistant apron should be worn. For larger quantities or
where there is a risk of splashing, a full chemical-resistant suit may be necessary.[6]

o Respiratory Protection: If working outside of a fume hood or if aerosolization is possible, a
NIOSH-approved respirator with appropriate cartridges should be used.[4]

General Handling

e Avoid contact with skin, eyes, and clothing.[6]
¢ Do not breathe vapors or dust.[4]
e Wash hands thoroughly after handling, and before eating, drinking, or smoking.[4]

o Keep containers tightly closed when not in use.[6]

Storage

» Store in a cool, dry, and well-ventilated area.[4]
 Recommended long-term storage is at 2°C - 8°C.[3]
o Keep containers tightly closed to prevent moisture ingress.[3]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.[5]

Spill and Disposal Procedures
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e Spill:
o Evacuate the area and ensure adequate ventilation.
o Wear appropriate PPE, including respiratory protection.[7]

o For liquid spills, absorb with an inert material such as sand, silica gel, or universal binder.

[4]

o Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.[4][7]

o Do not allow the chemical to enter drains or waterways.[7]
» Disposal:

o Dispose of waste in accordance with all local, regional, and national regulations for
hazardous chemical waste.[7]

o Do not mix with other waste streams unless explicitly permitted.[7]

Diagrams

Hazard Assessment

H319: Causes serious eye irritation

Control Measures

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)
| Administrative Controls

> (SOPs, Training)

H315: Causes skin irritation P

Engineering Controls
(Fume Hood)

H335: May cause respiratory irritation L

H302: Harmful if swallowed
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Click to download full resolution via product page

Caption: Logical relationship for hazard identification and control measures.
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Caption: Experimental workflow for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trichloroethyl-carbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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